molecular formula C6H8Cl2O B8739853 3-(2,2-Dichloroethenyl)-2,2-dimethyloxirane CAS No. 40646-47-7

3-(2,2-Dichloroethenyl)-2,2-dimethyloxirane

Cat. No. B8739853
CAS RN: 40646-47-7
M. Wt: 167.03 g/mol
InChI Key: CDWVADLVDGQLHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2,2-Dichloroethenyl)-2,2-dimethyloxirane is a useful research compound. Its molecular formula is C6H8Cl2O and its molecular weight is 167.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2,2-Dichloroethenyl)-2,2-dimethyloxirane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,2-Dichloroethenyl)-2,2-dimethyloxirane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

40646-47-7

Product Name

3-(2,2-Dichloroethenyl)-2,2-dimethyloxirane

Molecular Formula

C6H8Cl2O

Molecular Weight

167.03 g/mol

IUPAC Name

3-(2,2-dichloroethenyl)-2,2-dimethyloxirane

InChI

InChI=1S/C6H8Cl2O/c1-6(2)4(9-6)3-5(7)8/h3-4H,1-2H3

InChI Key

CDWVADLVDGQLHZ-UHFFFAOYSA-N

Canonical SMILES

CC1(C(O1)C=C(Cl)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 30.6 g (0.2 mole) of 1,1-dichloro-4-methyl-1,3-pentadiene in 400 ml methylene chloride were added 0.35 mole of technical perchloroacetic acid containing 1.0 g sodium acetate at a temperature of 10°-20° C. over a period of 20 minutes. After stirring for 15 hours, the reaction mixture was poured into 500 ml of water. The phases were separated and the aqueous phase extracted twice with 150 ml of methylene chloride. The organic phases were combined and washed with 10% aqueous sodium carbonate (2×100 ml) and saturated aqueous sodium chloride (1×100 ml), dried over Na2SO4 and the solvent evaporated. The product was distilled to give 34 g of 1,1-dichloro-3,4-epoxy-4-methyl-1-pentene (82% yield).
Quantity
30.6 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mL
Type
reactant
Reaction Step Two

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